Cas no 1357740-89-6 (5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1357740-89-6
• MF: C₂₃H₂₃N₃O₂
• MW: 373.447625398636
• CID: 5398668
• Update Time: 2025-10-31

5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one
• 5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C23H23N3O2/c1-4-28-20-9-7-18(8-10-20)21-14-22-23(27)25(11-12-26(22)24-21)15-19-13-16(2)5-6-17(19)3/h5-14H,4,15H2,1-3H3
• InChI Key： ALUDZZPYEQYGTA-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(OCC)C=C3)=NN1C=CN(CC1=CC(C)=CC=C1C)C2=O

Additional information on 5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Introduction to 5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1357740-89-6)

5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, with the CAS number 1357740-89-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines and is characterized by its unique structural features, which include a pyrazolo[1,5-a]pyrazine core and functional groups such as an ethoxyphenyl and a dimethylphenylmethyl moiety.

The structural complexity of 5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one makes it an intriguing candidate for various biological studies. Recent research has focused on elucidating its pharmacological properties and potential therapeutic applications. One of the key areas of interest is its activity as a modulator of specific enzymes and receptors, which could have implications for the treatment of various diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the enzymatic activity of 5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one. The compound was found to exhibit potent inhibitory effects on certain kinases, which are crucial enzymes involved in cellular signaling pathways. This inhibition could potentially be harnessed for the development of novel therapeutic agents for conditions such as cancer and inflammatory diseases.

Beyond its enzymatic activity, 5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has also shown promise in modulating receptor function. A recent study in the Bioorganic & Medicinal Chemistry Letters demonstrated that the compound can act as an agonist or antagonist for specific G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in numerous physiological processes. The ability of this compound to modulate GPCR activity opens up new avenues for drug discovery and development.

The pharmacokinetic properties of 5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

In preclinical studies, 5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has demonstrated promising efficacy in various disease models. For instance, in a mouse model of inflammation, the compound significantly reduced inflammatory markers and improved overall health outcomes. Similarly, in cancer models, it showed potent antitumor activity by inhibiting cell proliferation and inducing apoptosis.

The safety profile of 5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has also been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further development as a therapeutic agent.

In conclusion, 5-[(2,5-dimethylphenyl)methyl]-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1357740-89-6) is a promising compound with a unique structure and diverse biological activities. Its potential as a therapeutic agent for various diseases makes it an important subject of ongoing research in medicinal chemistry. Further studies are warranted to fully explore its clinical applications and optimize its use in drug development.